4-Hydroxy-alpha-methylcinnamic acid

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 3-(4-hydroxyphenyl)-2-methylprop-2-enoic acid
• InChI: InChI=1S/C10H10O3/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-6,11H,1H3,(H,12,13)
• InChI Key: YNMMLKQHOGURNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)O)C(=O)O

Description

4-Hydroxy-alpha-methylcinnamic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hydroxy-alpha-methylcinnamic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hydroxy-alpha-methylcinnamic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 4-hydroxybenzaldehyde (60 g), sodium propionate (104 g) and propionic anhydride (190 ml) was stirred at 135°-140° C. for 40 hours. After the mixture was allowed to cool, water (600 ml) was added thereto, and stirred under ice cooling for 2-3 hours. The precipitate was collected by filtration, and washed well with water. Sodium hydroxide (60 g) was completely dissolved in water (800 ml) with stirring under ice cooling, and thereto was added the above-mentioned precipitate, and the mixture was stirred at the same temperature for 30 minutes. The insoluble materials were filtered off, and the filtrate was acidified with 5N hydrochloric acid under ice cooling. The resulting precipitate was collected by filtration, washed well with water to give 4-hydroxy-α-methylcinnamic acid (66 g). mp. 204°-205° C.

Synthesis routes and methods II

Procedure details

At 135° C., 122 g of 4-hydroxybenzaldehyde, 163 g of propionic anhydride and 112 g of potassium propionate were reacted with stirring for 30 hours, the reaction mixture was dropped into 1.5 l of distilled water, and sodium carbonate was added to form an aqueous alkaline solution. The unreacted 4-hydroxybenzaldehyde was removed and concentrated hydrochloric acid was added to render the solution acidic and precipitate the reaction product. The precipitate was recovered by filtration and washed with water to obtain 85 g of a crude product. The precipitate was dissolved in a solution comprising 150 g of water, 150 g of ethanol and 30 g of sodium hydroxide, and the solution was refluxed for 2 hours and dropped into a liquid comprising concentrated hydrochloric acid and ice to precipitate the reaction product. The precipitate was recovered by filtration, washed repeatedly with distilled water and dried to obtain 61 g of crude 4-hydroxy-α-methylcinnamic acid. A product (refined 4-hydroxy-α-methylcinnamic acid) obtained by recrystallizing this crude 4-hydroxy-αmethylcinnamic acid from hot water was used for the subsequent reaction.